2-(1-(2-Hydroxyphenyl)ethylidene)hydrazinecarboxamide
Overview
Description
“2-(1-(2-Hydroxyphenyl)ethylidene)hydrazinecarboxamide” is a chemical compound with the molecular formula C9H11N3O2 and a molecular weight of 193.2 . It is used for research and development purposes and is not intended for medicinal or household use .
Synthesis Analysis
The synthesis of this compound has been described in the literature. For example, a Schiff base from 2-amino, 4-methyl phenol with O-hydroxy acetophenone (AMPOHA) and their Ti(IV) and Zr(IV) metal complexes have been synthesized . Another study describes the interaction of N′- [1- (2-hydroxyphenyl)ethylidene]Isonicotinohydrazide (HpEH) with trivalent Pr, Nd, Gd, Tb, and Ho ions .Molecular Structure Analysis
The molecular structure of “2-(1-(2-Hydroxyphenyl)ethylidene)hydrazinecarboxamide” is represented by the formula C9H11N3O2 . More detailed structural analysis would require specific spectroscopic techniques.Chemical Reactions Analysis
The interaction of “2-(1-(2-Hydroxyphenyl)ethylidene)hydrazinecarboxamide” with various ions has been studied. For instance, potentiometric and spectroscopic techniques have been used to study its interaction with trivalent Pr, Nd, Gd, Tb, and Ho ions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(1-(2-Hydroxyphenyl)ethylidene)hydrazinecarboxamide” include a molecular weight of 193.2 and a molecular formula of C9H11N3O2 . More detailed physical and chemical properties would require specific experimental measurements.Safety and Hazards
Safety measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
The future directions of “2-(1-(2-Hydroxyphenyl)ethylidene)hydrazinecarboxamide” research could involve further exploration of its biological activities and pharmaceutical applications, given the reported versatility of Schiff bases of hydrazones . Additionally, the synthesis and anticonvulsant evaluation of similar compounds have been reported, indicating potential avenues for future research .
properties
IUPAC Name |
[(E)-1-(2-hydroxyphenyl)ethylideneamino]urea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2/c1-6(11-12-9(10)14)7-4-2-3-5-8(7)13/h2-5,13H,1H3,(H3,10,12,14)/b11-6+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLSXRIZAOSGASD-IZZDOVSWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)N)C1=CC=CC=C1O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)N)/C1=CC=CC=C1O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70425584 |
Source
|
| Record name | 2-[1-(2-hydroxyphenyl)ethylidene]hydrazine-1-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70425584 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(2-Hydroxyphenyl)ethylidene)hydrazinecarboxamide | |
CAS RN |
22107-30-8 |
Source
|
| Record name | 2-[1-(2-hydroxyphenyl)ethylidene]hydrazine-1-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70425584 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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